Methyl 2-[(4-ethoxy-6-methyl-1,3,5-triazin-2-yl)carbamoylsulfamoyl]benzoate
Overview
Description
“Methyl 2-[({[(4-ethoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl}amino)sulfonyl]benzoate” is a chemical compound with the molecular formula C15H18N6O6S . It is a derivative of benzoic acid, with a sulfonyl group attached to the benzene ring and a methyl ester group attached to the carboxyl group .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-amino-4-methylamino-6-ethoxy-s-triazine with methanesulfonyl chloride in the presence of a base . The reaction is carried out at room temperature for 3 hours, resulting in a white to pale yellow solid .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a sulfonyl group and a methyl ester group . The sulfonyl group is further substituted with a carbamoyl group, which is linked to a 1,3,5-triazine ring substituted with a methylamino group and an ethoxy group .Physical and Chemical Properties Analysis
This compound is a faint, sweet ester-like, white-to-pale yellow solid . It has a melting point of 158°C and is soluble in acetone, methanol, and methylene chloride . It is slightly soluble in hexane .Mechanism of Action
Properties
IUPAC Name |
methyl 2-[(4-ethoxy-6-methyl-1,3,5-triazin-2-yl)carbamoylsulfamoyl]benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O6S/c1-4-26-15-17-9(2)16-13(19-15)18-14(22)20-27(23,24)11-8-6-5-7-10(11)12(21)25-3/h5-8H,4H2,1-3H3,(H2,16,17,18,19,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTLWBBPPDRIRAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=N1)NC(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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